Cas no 17194-09-1 (Propanamide, N-(2-amino-1-methylethyl)-)

Propanamide, N-(2-amino-1-methylethyl)- structure
17194-09-1 structure
Product Name:Propanamide, N-(2-amino-1-methylethyl)-
CAS No:17194-09-1
MF:C6H14N2O
MW:130.188161373138
CID:1360233
PubChem ID:18341033
Update Time:2025-04-20

Propanamide, N-(2-amino-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, N-(2-amino-1-methylethyl)-
    • N-(1-Aminopropan-2-yl)propionamide
    • DTXSID901290287
    • 17194-09-1
    • N-(2-Amino-1-methylethyl)propanamide
    • AKOS013043155
    • SCHEMBL24048792
    • Inchi: 1S/C6H14N2O/c1-3-6(9)8-5(2)4-7/h5H,3-4,7H2,1-2H3,(H,8,9)
    • InChI Key: WVGIOKZDNDXWKD-UHFFFAOYSA-N
    • SMILES: O=C(CC)NC(C)CN

Computed Properties

  • Exact Mass: 130.11072
  • Monoisotopic Mass: 130.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12

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